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Compound of Interest

Compound Name: 2-Chloro-9,10-diphenylanthracene
CAS No.: 43217-28-3
Cat. No.: B1582008
Get Quote
. J

This guide provides a comprehensive technical overview of 2-Chloro-9,10-
diphenylanthracene, a key fluorescent dye and a derivative of the well-studied polycyclic
aromatic hydrocarbon, 9,10-diphenylanthracene (DPA). This document is intended for
researchers, scientists, and professionals in drug development, offering insights into its
synthesis, properties, and applications, with a focus on leveraging its unique characteristics in
scientific research.

Core Compound Identification and Properties

2-Chloro-9,10-diphenylanthracene is distinguished by the addition of a chlorine atom to the
anthracene core of DPA. This substitution subtly modulates the electronic and photophysical
properties of the parent molecule.
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Identifier Value Source
CAS Number 43217-28-3 [1]
Chemical Formula C26H17Cl [1]
Molar Mass 364.87 g-mol—1 [1]

The parent compound, 9,10-diphenylanthracene, is a slightly yellow powder, a characteristic
likely shared by its chlorinated derivative.[2] The introduction of the chloro-substituent is
expected to influence the compound's solubility, crystal packing, and electronic properties,
which in turn affects its application in various fields.

Structural Representation

The molecular structure of 2-Chloro-9,10-diphenylanthracene is depicted below, illustrating
the chlorinated anthracene core with two phenyl substituents.

Caption: Molecular structure of 2-Chloro-9,10-diphenylanthracene.

Synthesis of 2-Chloro-9,10-diphenylanthracene

The primary route for the synthesis of 2-Chloro-9,10-diphenylanthracene is through the direct
chlorination of the parent compound, 9,10-diphenylanthracene. A notable method for this
transformation was described by Evans and Blount, which involves the reaction of cation
radicals of 9,10-diphenylanthracene.[1]

While the detailed experimental protocol from the original literature should be consulted for
precise execution, the general principle involves the generation of a reactive intermediate from
DPA that subsequently reacts with a chlorine source.

A plausible synthetic workflow is outlined below:
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Caption: General synthetic workflow for 2-Chloro-9,10-diphenylanthracene.

For context, the synthesis of the parent 9,10-diphenylanthracene can be achieved through
various methods, including a Suzuki-Miyaura cross-coupling reaction between a 9,10-
dihaloanthracene (such as 9,10-dichloroanthracene or 9,10-dibromoanthracene) and
phenylboronic acid, catalyzed by a palladium complex.[3][4]

Applications in Research and Development

While the most widely known application of 2-Chloro-9,10-diphenylanthracene is as a
fluorescent dye in glow sticks to produce a blue-green glow, its utility extends into more
specialized scientific domains.[1] The parent DPA and its derivatives are recognized for their
high fluorescence quantum yields, making them valuable in the development of organic light-
emitting diodes (OLEDs) and as fluorescent probes.[2][3]

Derivatives of 9,10-diphenylanthracene are being explored as:

o Deep-blue emitters in OLEDs: The rigid, highly fluorescent anthracene core is an excellent
scaffold for creating efficient and stable blue-light-emitting materials for displays and lighting.

[5]

o Fluorescent Probes: By attaching specific recognition moieties to the DPA core, it is possible
to design fluorescent sensors for ions and biomolecules. The fluorescence of the DPA unit
can be modulated by interactions with the target analyte, often through mechanisms like
photoinduced electron transfer (PET).[3]

Although specific applications of the 2-chloro derivative in drug development are not
extensively documented in publicly available literature, its structural similarity to other DPA
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derivatives used in bioimaging and sensing suggests its potential in these areas. The chlorine
substituent can serve as a handle for further functionalization or can subtly tune the
photophysical properties to be better suited for specific biological environments.

Experimental Protocols
General Protocol for Fluorescence Spectroscopy

The following is a generalized procedure for characterizing the fluorescence properties of 2-
Chloro-9,10-diphenylanthracene, based on standard practices for similar fluorophores.

Materials:

2-Chloro-9,10-diphenylanthracene

Spectroscopic grade solvent (e.g., cyclohexane, toluene, or dichloromethane)

Spectrofluorometer

Quartz cuvettes

Procedure:

Prepare a dilute stock solution of 2-Chloro-9,10-diphenylanthracene in the chosen solvent.

o From the stock solution, prepare a series of dilutions to determine the optimal concentration
for fluorescence measurements, ensuring the absorbance is within the linear range of the
instrument (typically < 0.1 AU).

e Record the absorption spectrum to determine the absorption maxima (A_max).
o Set the excitation wavelength of the spectrofluorometer to one of the absorption maxima.
» Record the fluorescence emission spectrum.

o To determine the fluorescence quantum yield, a reference standard with a known quantum
yield in the same solvent is required. 9,10-Diphenylanthracene itself is an excellent standard,
with a quantum yield approaching 1 in cyclohexane.[6][7]
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Comparative Photophysical Data

The photophysical properties of 2-Chloro-9,10-diphenylanthracene are expected to be similar
to, yet distinct from, its parent compound due to the electronic effects of the chlorine atom. The
following table provides data for 9,10-diphenylanthracene as a reference.

Property 9,10-Diphenylanthracene Source
Absorption Maxima (in

~372.5 nm [6]1[8]
cyclohexane)
Molar Extinction Coefficient (at

14,000 M—cm™1 [6][8]
372.5 nm)
Emission Maxima (in

~400-450 nm [9]
cyclohexane)
Fluorescence Quantum Yield

~0.97-1.0 [6]

(in cyclohexane)

The introduction of a halogen atom onto an aromatic system can sometimes lead to a "heavy-
atom effect,” which may increase the rate of intersystem crossing and potentially lower the
fluorescence quantum yield. However, for a single chlorine substitution, this effect may be
minimal.[5]

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 2-
Chloro-9,10-diphenylanthracene. While a specific safety data sheet (SDS) for this compound
is not readily available, the data for the parent compound, 9,10-diphenylanthracene, can serve
as a guideline.

e Handling: Avoid contact with skin and eyes. Do not breathe dust.
o Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.

Due to its chlorinated nature, additional caution is warranted, and it should be handled in a
fume hood with appropriate personal protective equipment (PPE), including gloves and safety
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glasses.

Conclusion

2-Chloro-9,10-diphenylanthracene, identified by its CAS number 43217-28-3, is a valuable
fluorescent compound with established use in chemiluminescence applications and significant
potential in materials science and as a scaffold for fluorescent probes. Its synthesis via
chlorination of 9,10-diphenylanthracene provides a direct route to this functionalized polycyclic
aromatic hydrocarbon. Further research into its specific photophysical properties and its
application in areas such as bioimaging and sensing could unlock new opportunities for this
versatile molecule in drug development and other advanced scientific fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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